Cas no 5626-64-2 (1H,3H-Pyrrolo[1,2-c]oxazole-1,3-dione,tetrahydro-)
5626-64-2 structure
Product Name:1H,3H-Pyrrolo[1,2-c]oxazole-1,3-dione,tetrahydro-
1H,3H-Pyrrolo[1,2-c]oxazole-1,3-dione,tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H,3H-Pyrrolo[1,2-c]oxazole-1,3-dione,tetrahydro-
- 5,6,7,7a-tetrahydropyrrolo[1,2-c][1,3]oxazole-1,3-dione
- tetrahydro-1H,3H-pyrrolo[1,2-c]oxazole-1,3-dione
- EINECS 227-066-5
- JNWNBXNPBSVNMU-UHFFFAOYSA
- Tetrahydro-1H,3H-pyrrolo(1,2-c)oxazole-1,3-dione
- NS00044961
- InChI=1/C6H7NO3/c8-5-4-2-1-3-7(4)6(9)10-5/h4H,1-3H2
- JNWNBXNPBSVNMU-UHFFFAOYSA-
- 45736-33-2
- (7AS)-TETRAHYDRO-1H,3H-PYRROLO[1,2-C]OXAZOLE-1,3-DIONE
- 5626-64-2
- DTXSID10971691
- SCHEMBL8844037
- Tetrahydro-1H,3H-pyrrolo[1,2-c][1,3]oxazole-1,3-dione
-
- Inchi: 1S/C6H7NO3/c8-5-4-2-1-3-7(4)6(9)10-5/h4H,1-3H2
- InChI Key: JNWNBXNPBSVNMU-UHFFFAOYSA-N
- SMILES: O1C(N2CCCC2C1=O)=O
Computed Properties
- Exact Mass: 141.04300
- Monoisotopic Mass: 141.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.2
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- Density: 1.43
- Boiling Point: 200.4°Cat760mmHg
- Flash Point: 75°C
- Refractive Index: 1.555
- PSA: 46.61000
- LogP: 0.06550
1H,3H-Pyrrolo[1,2-c]oxazole-1,3-dione,tetrahydro- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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